molecular formula C14H9ClFN3 B8295984 2-chloro-N-(2-fluorophenyl)quinazoline-4-amine

2-chloro-N-(2-fluorophenyl)quinazoline-4-amine

Cat. No.: B8295984
M. Wt: 273.69 g/mol
InChI Key: LHBAXWUGYGZYGQ-UHFFFAOYSA-N
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Description

2-chloro-N-(2-fluorophenyl)quinazoline-4-amine is a useful research compound. Its molecular formula is C14H9ClFN3 and its molecular weight is 273.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H9ClFN3

Molecular Weight

273.69 g/mol

IUPAC Name

2-chloro-N-(2-fluorophenyl)quinazolin-4-amine

InChI

InChI=1S/C14H9ClFN3/c15-14-18-11-7-3-1-5-9(11)13(19-14)17-12-8-4-2-6-10(12)16/h1-8H,(H,17,18,19)

InChI Key

LHBAXWUGYGZYGQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=NC(=N2)Cl)NC3=CC=CC=C3F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2-fluoroaniline (232 mg), 2,4-dichloroquinazoline (400 mg) and N,N-dimethylformamide (4 mL), potassium carbonate (430 mg) was added and stirred at room temperature for 8 hours. The reaction mixture was diluted with water (40 mL), and the precipitated solid was collected by filtration and purified by silica gel column chromatography (eluent; n-hexane:ethyl acetate=5:1-3:1) to give 2-chloro-N-(2-fluorophenyl)quinazoline-4-amine (0.22 g) as a light-yellow solid.
Quantity
232 mg
Type
reactant
Reaction Step One
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step One
Quantity
430 mg
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step Two

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